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Compound of Interest

Compound Name: N-(2,4-Dichlorobenzoyl)glycine

Cat. No.: B184510

N-(2,4-Dichlorobenzoyl)glycine: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N-(2,4-Dichlorobenzoyl)glycine, a
molecule of interest in synthetic chemistry and potentially in drug discovery. This document
outlines its molecular structure, physicochemical properties, and a plausible experimental
protocol for its synthesis, based on established chemical principles.

Molecular Structure and Properties

N-(2,4-Dichlorobenzoyl)glycine is a derivative of glycine, the simplest proteinogenic amino
acid, where the amino group is acylated with a 2,4-dichlorobenzoyl group. The molecular
structure consists of a glycine backbone linked via an amide bond to a 2,4-dichlorophenyl ring.

Molecular Formula: CoH7CI2NOs3
Molecular Weight: 248.06 g/mol

The structure combines the flexibility of the glycine moiety with the rigid, electron-withdrawing
nature of the dichlorinated aromatic ring, suggesting potential for specific binding interactions in
a biological context.
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Physicochemical Data Summary

For comparative purposes, the following table summarizes key physicochemical properties of
N-(2,4-Dichlorobenzoyl)glycine and a structurally related isomer, N-(2,5-
Dichlorobenzoyl)glycine.

N-(2,4-
Property Dichlorobenzoyl)glycine
(Predicted)

N-(2,5-
Dichlorobenzoyl)glycine

Molecular Formula CoH7CI2NOs CoH7CI2NOs3

Molecular Weight 248.06 g/mol 248.063 g/mol
2-[(2,4- 2-[(2,5-

IUPAC Name dichlorobenzoyl)amino]acetic dichlorobenzoyl)amino]acetic
acid acid

Synthesis Protocol

While a specific, peer-reviewed synthesis protocol for N-(2,4-Dichlorobenzoyl)glycine is not
readily available in the searched literature, a standard and reliable method can be proposed
based on the Schotten-Baumann reaction. This well-established method is widely used for the
acylation of amines. The synthesis involves the reaction of glycine with 2,4-dichlorobenzoyl
chloride in a basic aqueous medium.

Experimental Workflow

The logical workflow for the synthesis of N-(2,4-Dichlorobenzoyl)glycine is depicted below.
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Synthesis Workflow for N-(2,4-Dichlorobenzoyl)glycine

Glycine
2,4-Dichlorobenzoyl Chloride
Sodium Hydroxide Solution

i

Reaction under
Schotten-Baumann conditions
(e.g., 0-5 °C, vigorous stirring)

i

Acidification
(e.g., with HCI to pH ~2)

i

Precipitation of
N-(2,4-Dichlorobenzoyl)glycine

:

Isolation of Product
(Filtration)

:

Purification
(Recrystallization, e.g., from Ethanol/Water)

:

Product Characterization
(e.g., NMR, IR, Mass Spectrometry)

Click to download full resolution via product page

Caption: Synthesis workflow for N-(2,4-Dichlorobenzoyl)glycine.
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Detailed Methodology

Materials:

e Glycine

e 2,4-Dichlorobenzoyl chloride

e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI), concentrated
e Ethanol

o Deionized water

e |ce

Procedure:

o Preparation of Glycine Solution: Dissolve glycine (1.0 equivalent) in a 10% aqueous solution
of sodium hydroxide (2.5 equivalents) in a flask equipped with a magnetic stirrer. Cool the
flask in an ice bath to 0-5 °C.

o Acylation: While vigorously stirring the cooled glycine solution, add 2,4-dichlorobenzoyl
chloride (1.1 equivalents) dropwise, ensuring the temperature remains below 5 °C. The
addition of 2,4-dichlorobenzoyl chloride can be done concurrently with a separate, dropwise
addition of a 10% sodium hydroxide solution to maintain a basic pH.

e Reaction Completion: After the addition is complete, continue stirring the reaction mixture in
the ice bath for an additional hour, followed by stirring at room temperature for 2-3 hours.

 Acidification and Precipitation: Cool the reaction mixture again in an ice bath and acidify by
slowly adding concentrated hydrochloric acid until the pH reaches approximately 2. A white
precipitate of N-(2,4-Dichlorobenzoyl)glycine should form.

« |solation: Collect the precipitate by vacuum filtration and wash the filter cake with cold
deionized water to remove any inorganic salts.
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 Purification: Recrystallize the crude product from a suitable solvent system, such as an
ethanol/water mixture, to yield pure N-(2,4-Dichlorobenzoyl)glycine.

» Drying and Characterization: Dry the purified product under vacuum. The structure and purity
of the final compound should be confirmed by analytical techniques such as *H NMR, 13C
NMR, IR spectroscopy, and mass spectrometry.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the public domain detailing the signaling
pathways or established biological activities of N-(2,4-Dichlorobenzoyl)glycine. Researchers
investigating this molecule would need to conduct initial screenings and in-vitro or in-vivo
studies to determine its pharmacological profile. The structural similarity to other N-acylated
glycine derivatives suggests potential applications in areas such as enzyme inhibition or as a
building block for more complex bioactive molecules.

The logical relationship for investigating the biological activity of a novel compound like N-(2,4-
Dichlorobenzoyl)glycine is outlined in the following diagram.
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Investigative Pathway for a Novel Compound

N-(2,4-Dichlorobenzoyl)glycine

l

In-vitro Assays
(e.g., Enzyme inhibition, Receptor binding)

l

Cell-based Assays
(e.g., Cytotoxicity, Reporter gene assays)

l

In-vivo Models
(e.g., Animal models of disease)

l

ADME/Tox Profiling

l

Lead Optimization
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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